Cas no 1396846-19-7 (N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide)

• Product Name: N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide
• CAS No: 1396846-19-7
• MF: C₂₄H₂₁NO₃
• MW: 371.428446531296
• CID: 6540453
• PubChem ID: 71782169
• Update Time: 2025-07-18

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide
• N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-9H-xanthene-9-carboxamide
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-9H-xanthene-9-carboxamide
• F5857-5450
• VU0525520-1
• 1396846-19-7
• AKOS024524461
• N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-9H-xanthene-9-carboxamide

• Inchi： 1S/C24H21NO3/c26-23(25-15-24(27)14-13-16-7-1-4-10-19(16)24)22-17-8-2-5-11-20(17)28-21-12-6-3-9-18(21)22/h1-12,22,27H,13-15H2,(H,25,26)
• InChI Key： CUKQEQNZZPQCCG-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2C3C=CC=CC=3OC3C=CC=CC2=3)=O)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 371.15214353g/mol
• Monoisotopic Mass: 371.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide (CAS No. 1396846-19-7): A Comprehensive Overview

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide (CAS No. 1396846-19-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide is notable for its combination of a xanthene core and an indanone moiety. The xanthene scaffold is a well-known chromophore that exhibits strong fluorescence properties, making it a valuable component in various analytical and imaging techniques. The indanone moiety, on the other hand, contributes to the compound's hydrophobicity and can influence its biological activity and pharmacokinetic properties.

Recent studies have explored the potential of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide as a lead compound for the development of new drugs. One notable area of research is its application in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it was found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide has also shown promise in cancer research. A recent study published in Cancer Research demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial function and the induction of apoptosis in cancer cells. This selective cytotoxicity makes it a potential candidate for the development of targeted cancer therapies.

The pharmacokinetic profile of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide has been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in humans. Preclinical studies have demonstrated that N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings provide a strong foundation for advancing this compound into clinical trials.

The structural versatility of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide also allows for further chemical modifications to enhance its biological activity and pharmacological properties. Researchers are actively exploring various derivatives to optimize its potency, selectivity, and pharmacokinetic profile. These efforts are crucial for developing more effective therapeutic agents that can address unmet medical needs.

In conclusion, N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-9H-xanthene-9-carboxamide (CAS No. 1396846-19-7) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for advancing medical treatments and improving patient outcomes.